Cas no 1461706-59-1 (methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate
• CAS No: 1461706-59-1
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5054203
• PubChem ID: 75480479
• Update Time: 2025-05-19

methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate
• 1-(Benzyloxy)-5-oxopyrrolidine-3-carboxylic acid methyl ester
• methyl 5-oxo-1-phenylmethoxypyrrolidine-3-carboxylate
• G64047
• methyl1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate
• 1461706-59-1
• MFCD25371695
• EN300-131292

• Inchi： 1S/C13H15NO4/c1-17-13(16)11-7-12(15)14(8-11)18-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： JTRONHHYSBFOHW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N1C(CC(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 249.1
• Monoisotopic Mass: 249.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8

Additional information on methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate

Methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate (CAS No. 1461706-59-1): A Comprehensive Overview

Methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 1461706-59-1, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both benzyloxy and oxopyrrolidine functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The benzyloxy group is known for its ability to enhance the solubility and stability of molecules, making it a valuable moiety in pharmaceutical formulations. On the other hand, the oxopyrrolidine core is a privileged scaffold that has been extensively studied for its biological activity. Recent research has highlighted the importance of oxopyrrolidine derivatives in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory diseases.

In recent years, there has been a surge in interest regarding the synthesis and application of heterocyclic compounds like methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate. Researchers have been exploring its potential as a building block for more complex structures, leveraging its reactivity to introduce additional functional groups or to modify existing ones. The compound's ability to undergo various chemical transformations makes it an attractive candidate for both academic research and industrial applications.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of oxopyrrolidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, derivatives of oxopyrrolidine have been investigated for their anti-inflammatory and analgesic properties, as well as their potential role in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The synthesis of methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of a key intermediate, which is then functionalized to introduce the benzyloxy group. Subsequent reactions are employed to install the oxopyrrolidine core, resulting in the desired product. This multi-step synthesis underscores the compound's complexity and the precision required to achieve high yields and purity.

The structural features of methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate make it an excellent candidate for further derivatization. Researchers have been experimenting with various modifications to enhance its biological activity or to optimize its pharmacokinetic properties. For example, replacing the ester group with other functionalities can alter the compound's solubility profile or its metabolic stability, making it more suitable for specific therapeutic applications.

In addition to its pharmaceutical applications, methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable precursor for synthesizing polymers and specialty chemicals that exhibit desirable physical and chemical characteristics. The compound's versatility is further demonstrated by its role in developing novel agrochemicals that offer improved efficacy and environmental safety.

The ongoing research into methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate underscores its importance as a chemical entity with broad applicability. As synthetic methods continue to evolve, new derivatives and analogs are likely to be discovered, expanding the compound's utility in various fields. The collaborative efforts of chemists, biologists, and pharmacologists are essential in unlocking the full potential of this remarkable molecule.

In conclusion, methyl 1-(benzyloxy)-5-oxopyrrolidine-3-carboxylate (CAS No. 1461706-59-1) is a compound of significant interest due to its unique structural features and potential applications across multiple scientific disciplines. Its role as a versatile intermediate in drug development, materials science, and agrochemical research highlights its importance in modern chemistry. As research progresses, this compound is expected to continue playing a pivotal role in advancing scientific knowledge and technological innovation.